3,4-Dimethoxybenzenesulfonyl chloride

• IUPAC Name: 3,4-dimethoxybenzenesulfonyl chloride
• InChI: InChI=1S/C8H9ClO4S/c1-12-7-4-3-6(14(9,10)11)5-8(7)13-2/h3-5H,1-2H3
• InChI Key: RSJSYCZYQNJQPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)OC
• Molecular Formula: C8H9ClO4S
• DSSTOX Substance ID: DTXSID60370150
• Molecular Weight: 236.67 g/mol
• CAS No.: 23095-31-0

Description

3,4-Dimethoxybenzenesulfonyl chloride is an organic compound with the molecular formula C8H9ClO4S. It is a sulfonyl chloride derivative of 3,4-dimethoxybenzene, characterized by the presence of two methoxy groups and a sulfonyl chloride group attached to a benzene ring. This compound is used in various chemical reactions and has applications in scientific research and industrial processes .

Scientific Research Applications

3,4-Dimethoxybenzenesulfonyl chloride has several applications in scientific research:

Biology: The compound is employed in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: The compound is utilized in the production of dyes, pigments, and other specialty chemicals

Safety and Hazards

3,4-Dimethoxybenzenesulfonyl chloride is classified as a corrosive substance. It causes severe skin burns and eye damage and may cause respiratory irritation. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

• The primary target of 3,4-Dimethoxybenzenesulfonyl chloride is NADH:ubiquinone oxidoreductase (complex I) . This enzyme complex is the first of three large complexes located in the inner mitochondrial membrane. It plays a crucial role in the electron transport chain during oxidative phosphorylation, transferring electrons from NADH to molecular oxygen .

Preparation Methods

Synthetic Routes and Reaction Conditions

3,4-Dimethoxybenzenesulfonyl chloride can be synthesized through the sulfonylation of 3,4-dimethoxybenzene. The reaction typically involves the use of chlorosulfonic acid (ClSO3H) as the sulfonylating agent. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfonyl chloride derivative .

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the careful handling of chlorosulfonic acid and the use of appropriate reaction vessels to manage the exothermic nature of the reaction. The product is then purified through crystallization or distillation techniques .

Chemical Reactions Analysis

Types of Reactions

3,4-Dimethoxybenzenesulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives.

Hydrolysis: In the presence of water, the compound hydrolyzes to form 3,4-dimethoxybenzenesulfonic acid and hydrochloric acid.

Reduction: The sulfonyl chloride group can be reduced to the corresponding sulfonyl hydride under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common nucleophiles include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as pyridine or triethylamine.

Hydrolysis: The reaction is usually performed in aqueous media at room temperature.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used under anhydrous conditions.

Major Products Formed

Sulfonamides: Formed through nucleophilic substitution with amines.

Sulfonates: Formed through nucleophilic substitution with alcohols or thiols.

3,4-Dimethoxybenzenesulfonic Acid: Formed through hydrolysis.

Comparison with Similar Compounds

Similar Compounds

• 2,4-Dimethoxybenzenesulfonyl Chloride
• 3,5-Dimethoxybenzenesulfonyl Chloride
• 4-Methoxybenzenesulfonyl Chloride

Uniqueness

3,4-Dimethoxybenzenesulfonyl chloride is unique due to the specific positioning of the methoxy groups on the benzene ring. This positioning influences its reactivity and the types of reactions it undergoes. Compared to other similar compounds, it offers distinct advantages in terms of selectivity and efficiency in certain synthetic applications .

Customer Q & A

Q1: How does the structure of 3,4-Dimethoxybenzenesulfonyl chloride influence its reactivity in solvolysis reactions?

A: The presence of two methoxy groups at the 3 and 4 positions of the benzene ring in DSC significantly impacts its reactivity in solvolysis reactions. These electron-donating groups increase electron density at the sulfur atom of the sulfonyl chloride group, making it more susceptible to nucleophilic attack. This is supported by the relatively large l value (1.12) obtained from the Grunwald-Winstein analysis, which indicates substantial nucleophilic solvent assistance in the solvolysis of DSC [].

Q2: What different reaction pathways are proposed for the solvolysis of this compound in different solvent systems?

A: Research suggests that DSC undergoes solvolysis through two competing reaction channels depending on the solvent system []. In highly polar media like water, the mechanism likely involves an S_N2-S_N1 process with minimal general base catalysis. This is supported by the kinetic solvent isotope effect (KSIE) value of 1.35 observed in water. Conversely, in less polar media like methanol-water mixtures and pure alcohols, a general-base catalyzed pathway, possibly an addition-elimination mechanism, is proposed. This is supported by the KSIE of 1.45 observed in methanol. The shift in the dominant reaction pathway is further corroborated by the trends in product selectivity observed in alcohol-water mixtures.